Cas no 1219904-01-4 (N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine
• CAS No: 1219904-01-4
• MF: C₂₃H₂₇N₅O₃S
• MW: 453.557183504105
• CID: 6065863
• PubChem ID: 49671208
• Update Time: 2025-05-24

N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, N-(4-methoxyphenyl)-6-methyl-2-[4-[(phenylmethyl)sulfonyl]-1-piperazinyl]-
• 2-(4-(benzylsulfonyl)piperazin-1-yl)-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine
• 2-(4-benzylsulfonylpiperazin-1-yl)-N-(4-methoxyphenyl)-6-methylpyrimidin-4-amine
• 1219904-01-4
• F2076-0576
• CCG-312728
• AKOS024626501

• Inchi： 1S/C23H27N5O3S/c1-18-16-22(25-20-8-10-21(31-2)11-9-20)26-23(24-18)27-12-14-28(15-13-27)32(29,30)17-19-6-4-3-5-7-19/h3-11,16H,12-15,17H2,1-2H3,(H,24,25,26)
• InChI Key： UWVCEBVCEHWYIK-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(CC3=CC=CC=C3)(=O)=O)CC2)=NC(C)=CC(NC2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 453.18346091g/mol
• Monoisotopic Mass: 453.18346091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 681.9±65.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)

Additional information on N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine

Professional Introduction to N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine (CAS No. 1219904-01-4)

N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1219904-01-4, represents a promising candidate for further exploration in drug discovery and development. Its unique structural framework, characterized by a pyrimidine core substituted with various functional groups, positions it as a potential lead for therapeutic intervention in multiple disease pathways.

The molecular structure of N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine incorporates several key pharmacophoric elements that are widely recognized for their biological activity. The presence of a pyrimidine ring is particularly noteworthy, as this heterocyclic scaffold is a cornerstone in the design of numerous pharmacologically active agents. Pyrimidines are known for their ability to interact with biological targets such as enzymes and receptors, making them invaluable in the development of drugs targeting a wide range of diseases.

The substituents attached to the pyrimidine core further enhance the compound's potential therapeutic applications. The 4-methoxyphenyl group introduces a hydroxymethyl moiety that can participate in hydrogen bonding interactions, improving binding affinity to biological targets. Meanwhile, the 6-methyl substituent adds steric bulk, which can modulate the compound's pharmacokinetic properties, such as solubility and metabolic stability. The most intriguing feature, however, is the 4-phenylmethanesulfonylpiperazin-1-yl moiety, which is known to exhibit significant biological activity in various contexts.

In recent years, there has been growing interest in the development of piperazine derivatives due to their diverse pharmacological effects. Piperazine-based compounds have shown promise in treating conditions such as hypertension, allergies, and neurological disorders. The introduction of a sulfonyl group into the piperazine ring enhances its interaction with biological targets, leading to increased potency and selectivity. This makes N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine an attractive candidate for further investigation.

The compound's potential applications extend to several therapeutic areas. For instance, the pyrimidine core and its associated substituents suggest that it may have antiviral or anticancer properties. Current research in medicinal chemistry has highlighted the importance of pyrimidine derivatives in inhibiting viral replication and disrupting cancer cell proliferation. Additionally, the presence of methoxy and sulfonyl groups may contribute to anti-inflammatory effects, making this compound a versatile tool for addressing multiple disease states.

The synthesis of N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-4-amine presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with precision. Techniques such as multi-step organic synthesis, coupled with modern catalytic processes, have significantly improved the efficiency and scalability of producing this type of compound.

In conclusion, N-(4-methoxyphenyl)-6-methyl-2-(4-phenylmethanesulfonylpiperazin-1-yl)pyrimidin-
-
-amine (CAS No. 1219904
-01
-4) is a highly promising compound with
-significant potential in pharmaceutical research and development.
-Its unique structural features
-and demonstrated biological activity make it an attractive candidate for further exploration.
-As our understanding of
-drug design continues to evolve,
-compounds like this one will play a crucial role in addressing unmet medical needs.